2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 2-fluoro-N-[2-(2,3,4,5,6-pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C20H8F6N2O2/c21-10-4-2-1-3-9(10)19(29)27-8-5-6-12-11(7-8)28-20(30-12)13-14(22)16(24)18(26)17(25)15(13)23/h1-7H,(H,27,29)
• InChI Key: ILRQRUQVMAPYJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=C(C(=C4F)F)F)F)F)F
• Molecular Formula: C20H8F6N2O2
• Molecular Weight: 422.3 g/mol

Description

2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood. However, it has been shown to bind to specific proteins and alter their function. This makes it a useful tool for the study of protein-protein interactions.
Biochemical and Physiological Effects
2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to be a useful tool for the study of protein-protein interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide is its ability to bind to specific proteins and alter their function. This makes it a useful tool for the study of protein-protein interactions. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research of 2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide. One potential direction is the development of new synthesis methods that can improve the yield and purity of the compound. Another direction is the study of its potential applications in other fields, such as materials science and nanotechnology. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide has been achieved through various methods. One of the most common methods involves the reaction of pentafluorophenyl isocyanate with 2-amino-5-fluorobenzoxazole in the presence of a base. The resulting product is then treated with benzoyl chloride to obtain 2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide.

Scientific Research Applications

2-fluoro-N-[2-(pentafluorophenyl)-1,3-benzoxazol-5-yl]benzamide has been extensively researched for its potential applications in various fields. It has been studied for its use as a fluorescent probe in biological imaging, as a potential therapeutic agent for the treatment of cancer, and as a tool for the study of protein-protein interactions.